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Introduction
Sodium butane-1-sulfonate, an organosulfur compound, is utilized in various scientific

applications, most notably as an ion-pairing reagent in high-performance liquid chromatography

(HPLC) for the separation of basic and cationic molecules.[1][2][3] It also serves as a

templating agent in the synthesis of molecular sieves like SAPO-5.[4][5] This technical guide

provides an in-depth overview of the chemical properties of sodium butane-1-sulfonate
hydrate, detailed experimental protocols for their determination, and visualizations of its

primary applications.

Chemical and Physical Properties
Sodium butane-1-sulfonate is typically available as a white to off-white crystalline powder.[6][7]

It is stable under recommended storage conditions, though it is advisable to keep it in a dry,

cool, and well-ventilated place away from direct sunlight and moisture.[6] The compound is

highly soluble in water.[1]
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Quantitative Data Summary
Property Value Source(s)

Molecular Formula C₄H₉NaO₃S [1][8]

Molecular Weight 160.17 g/mol [4][8]

Melting Point >300 °C (decomposes) [1][6]

Solubility in Water 1 g/10 mL; 100 mg/mL [1]

Appearance
White to off-white crystalline

powder
[6][7]

pH
Neutral to slightly alkaline in

aqueous solutions

Water Content (Karl Fischer) <1.0% [7]

Assay
≥98.5 to ≤101.5% (ex

Sulphated Ash)
[7]

Experimental Protocols
Determination of Melting Point
The melting point of sodium butane-1-sulfonate hydrate, which is reported to be above 300

°C with decomposition, can be determined using a standard melting point apparatus.[1][6]

Methodology:

A small, finely powdered sample of the substance is packed into a capillary tube, sealed at

one end, to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus, and the temperature is increased at

a steady rate (e.g., 10-20 °C/minute for a preliminary run, then 1-2 °C/minute for an accurate

measurement near the expected melting point).

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting range. For a substance that decomposes, the

temperature at which decomposition is observed is noted.
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Determination of Aqueous Solubility
The high solubility of sodium butane-1-sulfonate hydrate in water is a key property.[1] A

standard shake-flask method can be used for its quantitative determination.

Methodology:

An excess amount of sodium butane-1-sulfonate hydrate is added to a known volume of

deionized water in a flask.

The flask is sealed and agitated (e.g., using a shaker bath) at a constant temperature (e.g.,

25 °C) for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

The solution is then filtered to remove any undissolved solid.

The concentration of the dissolved sodium butane-1-sulfonate in the filtrate is determined

using a suitable analytical method, such as gravimetric analysis (after evaporation of the

solvent) or by HPLC with a conductivity detector.

Applications and Experimental Workflows
While sodium butane-1-sulfonate hydrate is not known to be involved in biological signaling

pathways, it plays a crucial role in specific analytical and synthetic procedures.

Ion-Pair Chromatography
Sodium butane-1-sulfonate is widely used as an ion-pairing reagent in reversed-phase HPLC

to enhance the retention and separation of basic and cationic analytes.[1][2][3] The sulfonate

group forms an ion pair with positively charged analytes, neutralizing their charge and

increasing their hydrophobicity, which leads to greater retention on a nonpolar stationary

phase.[3]
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Workflow for Ion-Pair Chromatography using Sodium Butane-1-sulfonate.

Synthesis of SAPO-5 Molecular Sieve
Sodium butane-1-sulfonate can be used as a structure-directing agent (template) in the

hydrothermal synthesis of silicoaluminophosphate-5 (SAPO-5), a type of zeolite.[4]
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General workflow for the synthesis of SAPO-5 using Sodium Butane-1-sulfonate.

Conclusion
Sodium butane-1-sulfonate hydrate is a versatile chemical with well-defined properties that

make it suitable for specialized applications in analytical chemistry and materials science. Its

high aqueous solubility and thermal stability are advantageous for its use as an ion-pairing

reagent in HPLC and as a templating agent in the synthesis of molecular sieves. The provided
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experimental frameworks and workflow diagrams offer a foundational understanding for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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